Cas no 184168-71-6 (2,7-Benzofurandiamine)

2,7-Benzofurandiamine structure
2,7-Benzofurandiamine structure
Product Name:2,7-Benzofurandiamine
CAS No:184168-71-6
MF:C8H8N2O
MW:148.16192150116
CID:114264
PubChem ID:22129417
Update Time:2025-04-18

2,7-Benzofurandiamine Chemical and Physical Properties

Names and Identifiers

    • 2,7-Benzofurandiamine
    • 1-benzofuran-2,7-diamine
    • 2,7-Benzofurandiamine(9CI)
    • 184168-71-6
    • DTXSID60622661
    • SCHEMBL3056866
    • Benzofuran-2,7-diamine
    • Inchi: 1S/C8H8N2O/c9-6-3-1-2-5-4-7(10)11-8(5)6/h1-4H,9-10H2
    • InChI Key: GCQSROWXQJHAJC-UHFFFAOYSA-N
    • SMILES: O1C(=CC2C=CC=C(C1=2)N)N

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.18
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